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Compound of Interest

Compound Name: Cinnamyl isobutyrate

Cat. No.: B7804189

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the melting and boiling points of
cinnamyl isobutyrate, a fragrance and flavoring agent also studied for its potential therapeutic
properties.[1] The document details the physical characteristics of this compound, presents
standardized methodologies for determining its key thermal properties, and offers a structured
summary of available data.

Introduction to Cinnamyl Isobutyrate

Cinnamyl isobutyrate (CAS No. 103-59-3) is an organic compound with the molecular formula
C13H1602.[1] It is described as a colorless to pale yellow liquid with a sweet, balsamic, and
fruity odor.[2][3] This ester is almost insoluble in water but soluble in alcohol and oils.[4] Beyond
its primary use in the flavor and fragrance industry, it has been a subject of study for potential
antimicrobial and antioxidant effects, making it a compound of interest in pharmaceutical
research.[1]

Physical Properties Data

The accurate determination of physical properties such as melting and boiling points is crucial
for the identification, purity assessment, and handling of chemical substances. The data for
cinnamyl isobutyrate are summarized below.

Table 1: Quantitative Data for Cinnamyl Isobutyrate
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Property Value Conditions
Boiling Point 295.00 to 297.00 °C @ 760.00 mm Hg[1][2][3]1[5]
literature value, may vary)[4
- ( y vary)[4]
[61[7]
] ] ] Cinnamyl isobutyrate is a liquid
Melting Point Not Applicable
at room temperature.[6]
Density 1.008 g/mL @ 25 °C[4]
Refractive Index 1.5230 to 1.5280 @ 20 °C[1][5]
Vapor Pressure 0.002000 mmHg @ 20.00 °C[2][5]
Flash Point > 100 °C (> 212 °F) [2][5]

Experimental Protocols

The following sections detail standardized laboratory procedures for the determination of
boiling and melting points. While cinnamyl isobutyrate is a liquid at standard conditions, the
melting point protocol is included for broader applicability to other substances.

The boiling point is the temperature at which a liquid's vapor pressure equals the surrounding
atmospheric pressure.[8] A common and accurate method for small sample volumes is the

micro-boiling point determination.[9]

Materials:

Small test tube

Capillary tube (sealed at one end)

Thermometer

Heating apparatus (e.g., Thiele tube with oil bath or a metal heating block)[9][10]

Sample of cinnamyl isobutyrate
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Procedure:

Sample Preparation: Place a few milliliters of cinnamyl isobutyrate into the small test tube.

Capillary Insertion: Place the capillary tube, with its open end down, into the test tube
containing the sample.

Apparatus Setup: Secure the test tube to a thermometer, ensuring the sample is aligned with
the thermometer bulb. Immerse the assembly into the heating bath (Thiele tube or heating
block).[11]

Heating: Begin heating the apparatus slowly. As the temperature rises, air trapped in the
capillary tube will be expelled, seen as a slow stream of bubbles.[9]

Observation: Continue gentle heating until a rapid and continuous stream of bubbles
emerges from the capillary tube. This indicates that the liquid has reached its boiling point.

Temperature Recording: Stop heating. The stream of bubbles will slow down and eventually
stop. The moment the liquid is drawn back into the capillary tube, record the temperature.
This is the boiling point of the liquid.[9]

Verification: Allow the apparatus to cool and repeat the procedure to ensure a consistent and
accurate reading.

For solid compounds, the melting point is a key indicator of purity.[12] A sharp melting range

(typically 0.5-1.0°C) is characteristic of a pure substance, whereas impurities tend to depress

and broaden the melting range.[10][12]

Materials:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)[10][12]
Capillary tubes (sealed at one end)
Solid sample (finely powdered and dry)

Thermometer
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Procedure:

Sample Loading: Press the open end of a capillary tube into a small amount of the powdered
sample. Tap the sealed end on a hard surface to pack the solid into the bottom of the tube to
a height of 2-3 mm.[13]

Apparatus Setup: Place the loaded capillary tube into the heating block of the melting point
apparatus.

Rapid Heating (Optional): If the approximate melting point is unknown, heat the sample
rapidly to get a preliminary reading. Allow the apparatus to cool before proceeding.[12]

Slow Heating: Heat the sample at a slow, controlled rate (approximately 1-2°C per minute)
as the temperature approaches the expected melting point.[10]

Observation and Recording: Record the temperature at which the first droplet of liquid
appears. This is the start of the melting range. Continue heating slowly and record the
temperature at which the last crystal of the solid melts completely. This is the end of the
melting range.[10][13]

Visualization of Experimental Workflow

The following diagram illustrates the generalized workflow for determining the boiling point of a
liquid substance using the capillary method.
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Caption: Workflow for Boiling Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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